2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid

• IUPAC Name: 2-[2-[(3,4-dimethylphenyl)carbamoyl]phenyl]benzoic acid
• InChI: InChI=1S/C22H19NO3/c1-14-11-12-16(13-15(14)2)23-21(24)19-9-5-3-7-17(19)18-8-4-6-10-20(18)22(25)26/h3-13H,1-2H3,(H,23,24)(H,25,26)
• InChI Key: ULCYXPPTGZCIBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2C3=CC=CC=C3C(=O)O)C
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid, also known as Diclofenac, is a nonsteroidal anti-inflammatory drug (NSAID) that is widely used for its analgesic and anti-inflammatory properties. Diclofenac is commonly used to treat pain, inflammation, and fever in various conditions such as arthritis, migraine, and menstrual cramps.

Mechanism of Action

2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid exerts its analgesic and anti-inflammatory effects by inhibiting COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that are produced in response to tissue injury or inflammation and cause pain and inflammation. By inhibiting COX enzymes, 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid reduces the production of prostaglandins and thus reduces pain and inflammation.
Biochemical and Physiological Effects:
2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and receptors involved in pain and inflammation pathways. 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid has also been shown to have antioxidant properties and to modulate the immune system.

Advantages and Limitations for Lab Experiments

2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid is widely used in laboratory experiments to study pain and inflammation pathways. Its well-established mechanism of action and availability as a commercial drug make it a convenient tool for researchers. However, 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid has some limitations in laboratory experiments. It has been shown to have some off-target effects, which may complicate the interpretation of experimental results. Additionally, the use of 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid in laboratory experiments may not fully recapitulate the complex nature of pain and inflammation in vivo.

Future Directions

There are several future directions for the research on 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid. One direction is to investigate the off-target effects of 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid and their potential implications for its therapeutic use. Another direction is to explore the potential of 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid as a modulator of the immune system. Additionally, the development of new formulations of 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid with improved pharmacokinetic properties may enhance its therapeutic efficacy. Finally, the use of 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid in combination with other drugs or therapies may provide new avenues for the treatment of pain and inflammation.

Synthesis Methods

The synthesis of 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid involves the reaction between 2-chlorobenzoic acid and 4-(2,3-dichlorophenyl)aniline in the presence of phosphorus oxychloride. The resulting product is then treated with sodium hydroxide to obtain 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid. The synthesis of 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid is a multi-step process that requires careful control of reaction conditions to obtain high yields of the desired product.

Scientific Research Applications

2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid has been extensively studied for its analgesic and anti-inflammatory properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. 2'-{[(3,4-dimethylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid is also known to modulate the activity of various other enzymes and receptors involved in pain and inflammation pathways.